Cas no 923412-56-0 (N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide)
N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide Chemical and Physical Properties
Names and Identifiers
-
- VU0507007-1
- 4-(benzylsulfonyl)-N-(4-methoxybenzo[d]thiazol-2-yl)butanamide
- 923412-56-0
- F2984-0002
- 4-benzylsulfonyl-N-(4-methoxy-1,3-benzothiazol-2-yl)butanamide
- N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide
- AKOS024479267
- N-(4-Methoxy-2-benzothiazolyl)-4-[(phenylmethyl)sulfonyl]butanamide
-
- Inchi: 1S/C19H20N2O4S2/c1-25-15-9-5-10-16-18(15)21-19(26-16)20-17(22)11-6-12-27(23,24)13-14-7-3-2-4-8-14/h2-5,7-10H,6,11-13H2,1H3,(H,20,21,22)
- InChI Key: YJQPOZNKYPWGRX-UHFFFAOYSA-N
- SMILES: C(NC1=NC2=C(OC)C=CC=C2S1)(=O)CCCS(CC1=CC=CC=C1)(=O)=O
Computed Properties
- Exact Mass: 404.08644947g/mol
- Monoisotopic Mass: 404.08644947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 8
- Complexity: 587
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 122Ų
Experimental Properties
- Density: 1.373±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 10.30±0.70(Predicted)
N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2984-0002-2μmol |
N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide |
923412-56-0 | 90%+ | 2μl |
$57.0 | 2023-04-28 | |
| Life Chemicals | F2984-0002-5μmol |
N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide |
923412-56-0 | 90%+ | 5μl |
$63.0 | 2023-04-28 | |
| Life Chemicals | F2984-0002-10μmol |
N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide |
923412-56-0 | 90%+ | 10μl |
$69.0 | 2023-04-28 | |
| Life Chemicals | F2984-0002-20μmol |
N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide |
923412-56-0 | 90%+ | 20μl |
$79.0 | 2023-04-28 | |
| Life Chemicals | F2984-0002-1mg |
N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide |
923412-56-0 | 90%+ | 1mg |
$54.0 | 2023-04-28 | |
| Life Chemicals | F2984-0002-2mg |
N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide |
923412-56-0 | 90%+ | 2mg |
$59.0 | 2023-04-28 | |
| Life Chemicals | F2984-0002-3mg |
N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide |
923412-56-0 | 90%+ | 3mg |
$63.0 | 2023-04-28 | |
| Life Chemicals | F2984-0002-4mg |
N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide |
923412-56-0 | 90%+ | 4mg |
$66.0 | 2023-04-28 | |
| Life Chemicals | F2984-0002-5mg |
N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide |
923412-56-0 | 90%+ | 5mg |
$69.0 | 2023-04-28 | |
| Life Chemicals | F2984-0002-10mg |
N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide |
923412-56-0 | 90%+ | 10mg |
$79.0 | 2023-04-28 |
N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide
Professional Introduction to N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide (CAS No. 923412-56-0)
N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide (CAS No. 923412-56-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, characterized by its intricate molecular structure, combines a benzothiazole moiety with a sulfonylbutanamide group, making it a promising candidate for further exploration in drug discovery and therapeutic applications.
The benzothiazole core is a well-known pharmacophore in medicinal chemistry, widely recognized for its biological activity and structural versatility. Specifically, the 4-methoxy-1,3-benzothiazol-2-yl substituent imparts unique electronic and steric properties to the molecule, which can be exploited to modulate its interactions with biological targets. This structural feature has been extensively studied in the context of developing novel antimicrobial, anti-inflammatory, and anticancer agents.
In recent years, there has been a surge in research focused on harnessing the potential of benzothiazole derivatives in addressing emerging therapeutic challenges. The introduction of the 4-phenylmethanesulfonylbutanamide moiety further enhances the compound's pharmacological profile by adding a sulfonyl group, which is known to improve binding affinity and metabolic stability. This combination of structural elements makes N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide a compelling subject for further investigation.
The compound's potential applications are vast, particularly in the realm of oncology and neurology. Current research suggests that benzothiazole derivatives can exhibit potent inhibitory effects on various enzymes and receptors involved in cancer progression. For instance, studies have demonstrated that modifications at the 2-position of the benzothiazole ring can enhance binding to specific protein targets, leading to increased efficacy in inhibiting tumor growth. The presence of the 4-methoxy group appears to stabilize the molecule's conformation, thereby improving its bioavailability and target engagement.
923412-56-0 (N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)